Cas no 71332-62-2 ( )

• Product Name: &nbsp
• CAS No: 71332-62-2
• MF: C₁₄H₂₁Br₂NO
• MW: 379.130642652512
• CID: 976289
• PubChem ID: 17389414
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• [2-(4-bromophenyl)-2-oxoethyl]-triethylazanium,bromide
• [2-(4-bromophenyl)-2-oxoethyl]-triethylazanium
• AGN-PC-01GAYY
• AmbscZ-023285
• NSC201838
• NSC-201838
• 2-(4-Bromophenyl)-N,N,N-triethyl-2-oxoethan-1-aminium bromide
• 71332-62-2
• DTXSID10589578
•  

• Inchi： 1S/C14H21BrNO.BrH/c1-4-16(5-2,6-3)11-14(17)12-7-9-13(15)10-8-12;/h7-10H,4-6,11H2,1-3H3;1H/q+1;/p-1
• InChI Key： QXJBIDQMCQXUPF-UHFFFAOYSA-M
• SMILES： BrC1C=CC(=CC=1)C(C[N+](CC)(CC)CC)=O.[Br-]

Computed Properties

• Exact Mass: 298.08073
• Monoisotopic Mass: 376.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 234
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• PSA: 17.07
• LogP: 0.51230